Cas no 53060-57-4 ((1,3,3-triMethylcyclohexyl)MethanaMine)

(1,3,3-triMethylcyclohexyl)MethanaMine Properties

Names and Identifiers

• (1,3,3-triMethylcyclohexyl)MethanaMine
• DB-234586
• 53060-57-4
• (1,3,3-trimethylcyclohexyl)methanamine
• SCHEMBL484181
• 3-aminomethyl 3,5,5-trimethylcyclohexane
• EN300-330215
• MFCD20719046
• AKOS024463336
• +Expand

• MDL： MFCD20719046
• InChIKey： PZVANPGBOPAOIK-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H21N/c1-9(2)5-4-6-10(3,7-9)8-11/h4-8,11H2,1-3H3
• SMILES： CC1(C)CCCC(C)(C1)CN

Computed Properties

• Exact Mass: 155.167399674g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 155.167399674g/mol
• Heavy Atom Count: 11
• Complexity: 140
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Boiling Point: 181.2±8.0 ºC (760 Torr),
• Flash Point: 58.1±13.3 ºC,
• Solubility: Slightly soluble (3.4 g/l) (25 º C),
• Density: 0.825±0.06 g/cm3 (20 ºC 760 Torr),